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Compound of Interest

Compound Name: PFI-3

Cat. No.: B1191706

For researchers and scientists in the dynamic field of drug development, the proper handling
and disposal of chemical probes like PFI-3 are paramount to ensuring a safe and compliant
laboratory environment. This guide provides essential, step-by-step information for the safe
disposal of PFI-3, a potent and selective inhibitor of the SMARCAZ2/4 and polybromo 1
(PBRM1) bromodomains. Adherence to these procedures is critical for minimizing
environmental impact and safeguarding laboratory personnel.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
provided by the manufacturer for specific handling and safety information. While PFI-3 is not
classified as an acutely hazardous substance, standard laboratory safety protocols should be
strictly followed. Always wear appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat, when handling PFI-3 in its solid or dissolved form.

Step-by-Step Disposal Procedures

The proper disposal of PFI-3, as with any laboratory chemical, is contingent on national and
local regulations, as well as the specific policies of your institution. The following is a general
procedural guide based on common best practices for the disposal of non-hazardous chemical
waste.

o Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the
specific hazards, handling, and disposal requirements of PFI-3. Always review the SDS from
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your supplier before proceeding.

Determine the Waste Category: Based on the SDS and your local regulations, determine if
the PFI-3 waste (in solid form or in solution) is classified as hazardous or non-hazardous
waste. In most cases, small quantities of research chemicals like PFI-3 are managed as
chemical waste.

Segregate the Waste: Do not mix PFI-3 waste with other chemical waste streams unless
explicitly permitted by your institution's waste management guidelines. It should be collected
in a dedicated, properly labeled waste container.

Container Labeling: The waste container must be clearly labeled with the full chemical name
("PFI-3"), the concentration (if in solution), and any relevant hazard warnings as indicated in
the SDS.

Waste Collection: Store the sealed waste container in a designated, secure area, away from
incompatible materials, until it is collected by your institution's environmental health and
safety (EHS) department or a licensed chemical waste disposal contractor.

Disposal of Empty Containers: Empty containers that held PFI-3 should be triple-rinsed with
a suitable solvent (e.g., the solvent used to dissolve the PFI-3). The rinsate should be
collected and disposed of as chemical waste. After thorough cleaning, the container can be
disposed of as regular laboratory glass or plastic waste, in accordance with your institution's
policies.

PFI-3 Properties and Storage

The following table summarizes key quantitative data for PFI-3, which is essential for its proper
handling and storage.
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Property Value Source
Molecular Weight 321.37 g/mol [1]
Storage Temperature (Solid) -20°C [1][2]
Storage (in Solution) Up to 1 month at -20°C [2]
Solubility (DMSO) > 25 mg/mL [3]
Solubility (DMF) > 25 mg/mL [3]
Stability > 4 years (as supplied) [3]

PFI-3 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of PFI-3, from
initial handling to final disposal.
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Click to download full resolution via product page
Caption: Workflow for the safe disposal of PFI-3.

By adhering to these procedures and consulting the appropriate safety resources, laboratory
professionals can ensure the safe and responsible management of PFI-3 waste, fostering a
culture of safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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